Cas no 868255-50-9 (N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

• Product Name: N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• CAS No: 868255-50-9
• MF: C₂₆H₂₆N₄O₂S
• MW: 458.575244426727
• CID: 5704053
• PubChem ID: 3869556
• Update Time: 2025-07-15

N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[[5-(4-ethoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• AKOS005108856
• 868255-50-9
• N-(3,4-dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• JS-2744
• SALOR-INT L321583-1EA
• N-(3,4-DIMETHYLPHENYL)-2-([5-(4-ETHOXYPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL)ACETAMIDE
• Acetamide, N-(3,4-dimethylphenyl)-2-[[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
• N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C26H26N4O2S/c1-4-32-23-14-11-20(12-15-23)25-28-29-26(30(25)22-8-6-5-7-9-22)33-17-24(31)27-21-13-10-18(2)19(3)16-21/h5-16H,4,17H2,1-3H3,(H,27,31)
• InChI Key： ZAAUNHJFBKBEJF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=C(C)C=1)=O)C1=NN=C(C2C=CC(=CC=2)OCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 458.17764726g/mol
• Monoisotopic Mass: 458.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 12.92±0.70(Predicted)

Additional information on N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Comprehensive Overview of N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No. 868255-50-9)

N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No. 868255-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its complex molecular structure, is often studied for its potential applications in drug development and crop protection. Researchers are particularly interested in its triazole and acetamide functional groups, which are known to exhibit diverse biological activities. The compound's unique structure makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves multi-step organic reactions, including the formation of the 1,2,4-triazole core and subsequent functionalization with sulfanyl and acetamide groups. Its CAS No. 868255-50-9 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. Recent studies have highlighted its potential as a kinase inhibitor, a topic of high interest in cancer research. This aligns with the growing demand for novel therapeutic agents targeting specific cellular pathways.

In the context of agrochemical applications, this compound has shown promise due to its structural similarity to other triazole derivatives used as fungicides. The ethoxyphenyl moiety, in particular, is a key feature that enhances its stability and bioavailability. With increasing global concerns about food security and sustainable agriculture, researchers are actively investigating such compounds for their efficacy against resistant plant pathogens. This makes CAS No. 868255-50-9 a relevant subject in modern agrochemical innovation.

From a pharmacological perspective, the compound's ability to modulate enzyme activity has sparked interest in its potential as a therapeutic agent. Its sulfanylacetamide group is particularly noteworthy, as similar structures have been linked to anti-inflammatory and antimicrobial properties. Given the rising prevalence of antibiotic resistance, this compound could contribute to the development of next-generation treatments. Additionally, its dimethylphenyl component may influence its pharmacokinetic profile, a critical factor in drug design.

The 1,2,4-triazole ring system in N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a versatile scaffold in medicinal chemistry. It is often associated with compounds that exhibit antioxidant and neuroprotective effects, which are highly sought after in neurodegenerative disease research. The compound's phenyl and ethoxyphenyl substituents further enhance its lipophilicity, potentially improving blood-brain barrier penetration. These attributes make it a compelling subject for studies targeting conditions like Alzheimer's and Parkinson's diseases.

In summary, N-(3,4-Dimethylphenyl)-2-{[5-(4-ethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS No. 868255-50-9) represents a multifaceted compound with significant potential across various scientific disciplines. Its intricate structure and functional groups offer numerous opportunities for innovation in drug discovery and agrochemical development. As research continues to uncover its full range of applications, this compound is poised to remain a focal point in cutting-edge scientific investigations.